Cas no 498531-43-4 (1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid)

• Product Name: 1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid
• CAS No: 498531-43-4
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 5690051
• PubChem ID: 2769968
• Update Time: 2025-05-28

1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-07187
• HMS2421J04
• 498531-43-4
• SCHEMBL2977241
• Z45547085
• SR-01000402591-1
• AKOS000122419
• CHEMBL1528834
• 1-(2-naphthylsulfonyl)piperidine-2-carboxylicacid
• EU-0047029
• SR-01000402591
• MLS000535933
• Oprea1_820605
• 1-(2-naphthylsulfonyl)piperidine-2-carboxylic acid
• 1-(naphthalen-2-ylsulfonyl)piperidine-2-carboxylic acid
• 1-(naphthalene-2-sulfonyl)piperidine-2-carboxylic acid
• SMR000151347
• CCG-21878
• AKOS016039002
• 2-Piperidinecarboxylic acid, 1-(2-naphthalenylsulfonyl)-
• 1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid

• Inchi： 1S/C16H17NO4S/c18-16(19)15-7-3-4-10-17(15)22(20,21)14-9-8-12-5-1-2-6-13(12)11-14/h1-2,5-6,8-9,11,15H,3-4,7,10H2,(H,18,19)
• InChI Key： CVUMUGYSSLNOMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid

Recent Advances in the Study of 1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid (CAS: 498531-43-4): A Comprehensive Research Brief

1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid (CAS: 498531-43-4) has emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This sulfonamide-containing piperidine derivative has shown promising pharmacological properties, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have focused on its structural characteristics, synthetic pathways, and potential therapeutic applications, making it a noteworthy subject for contemporary research.

Structural analysis reveals that the compound combines a naphthylsulfonyl group with a piperidine-2-carboxylic acid scaffold, creating unique electronic and steric properties. The sulfonamide moiety contributes to hydrogen bonding capabilities, while the naphthyl group provides hydrophobic interactions. This dual functionality enables the molecule to interact with various biological targets, particularly enzymes with hydrophobic binding pockets adjacent to polar active sites.

Recent synthetic approaches to 498531-43-4 have focused on optimizing yield and purity while minimizing byproducts. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route using microwave-assisted synthesis, achieving 78% yield with 99% purity. This advancement addresses previous challenges in the large-scale production of the compound, facilitating more extensive pharmacological evaluation.

In pharmacological research, 1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid has shown notable activity as a matrix metalloproteinase (MMP) inhibitor. Preliminary in vitro studies indicate selective inhibition of MMP-2 and MMP-9 with IC50 values of 3.2 μM and 5.7 μM respectively, suggesting potential applications in cancer metastasis and inflammatory diseases. The compound's unique binding mode, revealed through X-ray crystallography, offers insights for structure-based drug design.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile. Modifications at the piperidine nitrogen and carboxylic acid positions are being explored to enhance potency and selectivity. Additionally, computational modeling studies predict favorable ADME properties, though in vivo pharmacokinetic studies are still ongoing to validate these predictions.

The compound's potential extends beyond MMP inhibition, with recent investigations exploring its activity against other zinc-dependent enzymes. A 2024 study in Bioorganic Chemistry reported moderate inhibitory activity against carbonic anhydrase IX, a cancer-associated enzyme, opening new avenues for anticancer drug development. These findings position 498531-43-4 as a versatile scaffold for multitarget drug design.

Challenges remain in the clinical translation of this compound, including optimization of solubility and metabolic stability. However, the growing body of research on 1-(2-Naphthylsulfonyl)piperidine-2-carboxylic acid underscores its potential as a valuable tool compound and drug candidate in chemical biology and medicinal chemistry research.